Cas no 2167771-25-5 (methyl 3-[(chlorosulfonyl)methyl]thiophene-2-carboxylate)

• Product Name: methyl 3-[(chlorosulfonyl)methyl]thiophene-2-carboxylate
• CAS No: 2167771-25-5
• MF: C₇H₇ClO₄S₂
• MW: 254.711078882217
• CID: 5106166
• Update Time: 2025-10-29

methyl 3-[(chlorosulfonyl)methyl]thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-[(chlorosulfonyl)methyl]thiophene-2-carboxylate

• Inchi： 1S/C7H7ClO4S2/c1-12-7(9)6-5(2-3-13-6)4-14(8,10)11/h2-3H,4H2,1H3
• InChI Key： XMWNNEBXPCZLEH-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC=CC=1CS(Cl)(=O)=O

Additional information on methyl 3-[(chlorosulfonyl)methyl]thiophene-2-carboxylate

Methyl 3-[(chlorosulfonyl)methyl]thiophene-2-carboxylate (CAS No. 2167771-25-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-[(chlorosulfonyl[methyl]thiophene-2-carboxylate) is a highly specialized organic compound characterized by its intricate molecular structure and versatile reactivity. With a CAS number of 2167771-25-5, this compound has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in the synthesis of novel therapeutic agents. Its unique structural features, particularly the presence of both a thiophene ring and a chlorosulfonyl moiety, make it a valuable intermediate in the development of complex molecules.

The compound's molecular formula and structural configuration contribute to its remarkable chemical properties, which include high reactivity and compatibility with a wide range of synthetic transformations. These attributes have positioned it as a crucial building block in the creation of pharmacologically active substances. In recent years, the demand for innovative drug candidates has driven extensive research into the applications of such intermediates, with methyl 3-[(chlorosulfonyl[methyl]thiophene-2-carboxylate) being no exception.

One of the most compelling aspects of methyl 3-[(chlorosulfonyl[methyl]thiophene-2-carboxylate) is its role in the synthesis of bioactive molecules targeting various diseases. The thiophene ring, a heterocyclic aromatic structure, is well-documented for its presence in numerous pharmacologically relevant compounds. Its incorporation into drug candidates often enhances binding affinity and metabolic stability. Meanwhile, the chlorosulfonyl group introduces additional reactivity, enabling further functionalization through nucleophilic substitution or other transformation strategies.

Recent advancements in medicinal chemistry have highlighted the importance of such intermediates in streamlining drug discovery processes. Researchers have leveraged the reactivity of methyl 3-[(chlorosulfonyl[methyl]thiophene-2-carboxylate) to develop novel scaffolds for small-molecule drugs. For instance, studies have demonstrated its utility in constructing inhibitors for enzymes involved in inflammatory pathways. These inhibitors hold promise for treating conditions such as arthritis and other chronic inflammatory disorders.

The compound's versatility extends to its application in designing molecules with enhanced pharmacokinetic properties. By modifying the thiophene core and introducing functional groups like the chlorosulfonyl moiety, chemists can fine-tune solubility, bioavailability, and metabolic clearance rates. This flexibility is critical in optimizing drug candidates for clinical translation. Furthermore, computational modeling and high-throughput screening have been employed to identify derivatives of methyl 3-[(chlorosulfonyl[methyl]thiophene-2-carboxylate) with improved therapeutic profiles.

In addition to its pharmaceutical applications, methyl 3-[(chlorosulfonyl[methyl]thiophene-2-carboxylate) has found utility in materials science and agrochemical research. The unique electronic properties of the thiophene ring make it an attractive component in organic semiconductors and conductive polymers. Similarly, its derivatives have been explored as potential herbicides and pesticides due to their ability to interact with biological targets at low concentrations.

The synthesis of methyl 3-[(chlorosulfonyl[methyl]thiophene-2-carboxylate) involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. Techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies have been particularly valuable in constructing the desired molecular framework.

Ongoing research continues to uncover new applications for this compound, further solidifying its importance in synthetic chemistry. Collaborative efforts between academia and industry are driving innovation by exploring novel derivatives and expanding their therapeutic potential. As our understanding of molecular interactions deepens, compounds like methyl 3-[(chlorosulfonyl[methyl]thiophene-2-carboxylate) will continue to play a pivotal role in shaping the future of drug discovery.